2-((4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)methyl)-1-methyl-1H-benzo[d]imidazole

• IUPAC Name: 2-[[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]methyl]-1-methylbenzimidazole
• InChI: InChI=1S/C21H26N4O4S/c1-23-18-7-5-4-6-17(18)22-21(23)15-24-10-12-25(13-11-24)30(26,27)20-14-16(28-2)8-9-19(20)29-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: WQXUNRFMPXJRRH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)S(=O)(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C21H26N4O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 1170624-71-1

Description

The compound is a derivative of benzimidazole, which is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Benzimidazole derivatives have been studied for their diverse biological effects, notably their impact on the central nervous system.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, benzimidazole derivatives are typically synthesized by condensing various substituted piperazines with benzimidazole nuclei.

Scientific Research Applications

Anticancer Activity

• Synthesis and In Vitro Antiproliferative Activity : A series of derivatives were synthesized and evaluated for their antiproliferative effect against human cancer cell lines. Among them, compounds showed good activity on all cell lines except K562, indicating potential as anticancer agents (Mallesha et al., 2012).

Metabolic Studies

• Metabolism of 5HT6 Antagonist in Alzheimer's Treatment : Investigated the metabolism of a compound structurally related to the one , primarily metabolized by CYP3A, suggesting insights into the metabolic pathways and potential interactions in humans (Sawant-Basak et al., 2018).

Antimicrobial and Antifungal Activities

• Design and Synthesis of Imidazoline Derivatives : Explored the antidiabetic properties of piperazine derivatives, which could indirectly suggest applications in modifying biological activity through structural alterations (Le Bihan et al., 1999).
• Synthesis of Azole-containing Piperazine Derivatives : Examined for their in vitro antibacterial, antifungal, and cytotoxic activities. Some compounds showed significant antimicrobial efficacy, indicating potential applications in developing new antimicrobial agents (Gan et al., 2010).

Corrosion Inhibition

• Electrochemical and Quantum Chemical Studies : Benzimidazole derivatives were studied for their corrosion inhibition efficiency on steel, showcasing potential industrial applications in corrosion protection (Yadav et al., 2016).

Mechanism of Action

Benzimidazole derivatives have been shown to interact with various receptors in the central nervous system. For example, some benzimidazole derivatives have been studied as ligands for Alpha1-Adrenergic Receptor.

Future Directions

Benzimidazole derivatives, including those with piperazine and sulfonyl groups, continue to be subjects of research due to their diverse pharmacological properties. Future research may focus on exploring their potential applications in treating various disorders.